Cas no 1824300-16-4 (3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl-)

• Product Name: 3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl-
• CAS No: 1824300-16-4
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 4708928
• Update Time: 2025-10-20

3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl-

• Inchi： 1S/C9H7NO2/c1-3-7-4-8(9(11)12)5-10-6(7)2/h1,4-5H,2H3,(H,11,12)
• InChI Key： WHUGHTNOXDPNSV-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(C#C)C=C1C(O)=O

Additional information on 3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl-

Introduction to 3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl- (CAS No. 1824300-16-4) and Its Emerging Applications in Chemical Biology

3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1824300-16-4, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine derivative family, which is well-documented for its diverse pharmacological activities and biological relevance. The presence of both an ethynyl group at the 5-position and a methyl group at the 6-position introduces distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery and molecular research.

The 5-ethynyl moiety in 3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl enhances the compound's potential for further functionalization through reactions such as Sonogashira coupling, which is widely employed in synthesizing complex organic molecules. This feature allows researchers to attach various biomolecules or pharmacophores, thereby expanding its utility in medicinal chemistry. Additionally, the 6-methyl substituent contributes to steric and electronic modulation, influencing the compound's interactions with biological targets. Such structural attributes make it an attractive candidate for developing novel therapeutic agents.

In recent years, the interest in 3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl has been fueled by its promising applications in synthetic biology and bioconjugation chemistry. The ethynyl group serves as a versatile handle for linking small molecules to larger biomolecules like peptides and proteins, facilitating the creation of probes and inhibitors for biological studies. For instance, researchers have leveraged this compound to develop photoactivatable probes that enable temporal control of biological processes, offering insights into dynamic cellular events. Such advancements underscore the growing importance of pyridine derivatives in addressing complex biological questions.

The CAS No. 1824300-16-4 designation ensures standardized identification and communication within the scientific community, streamlining collaborations and regulatory compliance. This compound's synthesis typically involves multi-step organic transformations, highlighting the expertise required in its production. Recent methodologies have focused on optimizing yield and purity through catalytic processes, ensuring that researchers obtain high-quality material for their experiments. These efforts align with broader trends in pharmaceutical chemistry aimed at improving synthetic efficiency and sustainability.

One of the most compelling aspects of 3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl is its potential as a building block for drug candidates targeting neurological disorders. Pyridine-based molecules have a long history of success in treating conditions such as epilepsy and Alzheimer's disease due to their ability to modulate neurotransmitter systems. The unique substitution pattern of this compound may confer selectivity for specific receptors or enzymes implicated in these pathologies. Preliminary computational studies suggest that it could interact with targets like voltage-gated sodium channels or acetylcholinesterase, warranting further experimental validation.

Moreover, the 5-ethynyl group opens avenues for exploring photopharmacology—a emerging discipline that combines light activation with drug development. By integrating photosensory elements into molecular frameworks, researchers can design compounds whose activity is triggered by light exposure. This approach offers precise control over therapeutic effects and has shown promise in cancer therapy and neurobiology. The incorporation of 3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl into such systems could yield novel photoregulatable agents with tailored biological responses.

The compound's role extends beyond academia into industrial applications, particularly in agrochemicals where pyridine derivatives are commonly used as intermediates for pesticides and herbicides. The structural features of 3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl may contribute to enhanced efficacy or environmental compatibility compared to existing formulations. Companies are increasingly investing in green chemistry principles, driving innovation in sustainable synthesis methods that minimize waste and energy consumption while maintaining high product performance.

As our understanding of molecular interactions deepens, so does the demand for sophisticated tools like 3-Pyridinecarboxylic acid, 5-ethynyl-6-methyl. Advances in mass spectrometry and crystallography have enabled more detailed characterization of how this compound behaves within biological systems. Such high-resolution data are critical for refining structure-activity relationships (SAR) studies—a cornerstone of modern drug design—allowing chemists to fine-tune molecular properties for optimal biological activity.

The future prospects of this compound are further brightened by its adaptability across multiple disciplines including materials science and nanotechnology. Pyridine-based molecules can be incorporated into functional materials or used as ligands for metal nanoparticles, enhancing their catalytic or imaging capabilities. For example, researchers have explored using derivatives like this one to improve the stability and targeting efficiency of quantum dots used in diagnostic assays—a development with significant clinical implications.

In conclusion,3-Pyridinecarboxylic acid, 5-ethynyl, 6-methyl, (CAS No.: 1824300-16-4) represents a multifaceted compound with far-reaching potential from academic research to industrial applications. Its unique structural features enable innovative approaches in drug discovery, bioconjugation, photopharmacology,and sustainable chemistry, positioning it as a cornerstone molecule for future breakthroughs. As scientific methodologies continue to evolve,this compound will undoubtedly play an integral rolein shaping next-generation therapeuticsand biomolecular technologies.